Cas no 2229632-71-5 (1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine)
1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine
- EN300-1944664
- [1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
- 2229632-71-5
-
- Inchi: 1S/C6H9F4N/c1-4(7,8)5(3-11)2-6(5,9)10/h2-3,11H2,1H3
- InChI Key: CMXUINWNKUSDCC-UHFFFAOYSA-N
- SMILES: FC1(CC1(CN)C(C)(F)F)F
Computed Properties
- Exact Mass: 171.06711194g/mol
- Monoisotopic Mass: 171.06711194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26Ų
1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1944664-0.05g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 0.05g |
$1584.0 | 2023-09-17 | ||
| Enamine | EN300-1944664-0.1g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 0.1g |
$1660.0 | 2023-09-17 | ||
| Enamine | EN300-1944664-0.25g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 0.25g |
$1735.0 | 2023-09-17 | ||
| Enamine | EN300-1944664-0.5g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 0.5g |
$1811.0 | 2023-09-17 | ||
| Enamine | EN300-1944664-1.0g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 1g |
$1887.0 | 2023-05-31 | ||
| Enamine | EN300-1944664-2.5g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 2.5g |
$3696.0 | 2023-09-17 | ||
| Enamine | EN300-1944664-5.0g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 5g |
$5470.0 | 2023-05-31 | ||
| Enamine | EN300-1944664-10.0g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 10g |
$8110.0 | 2023-05-31 | ||
| Enamine | EN300-1944664-1g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 1g |
$1887.0 | 2023-09-17 | ||
| Enamine | EN300-1944664-5g |
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine |
2229632-71-5 | 5g |
$5470.0 | 2023-09-17 |
1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine
1-(1,1-Difluoroethyl)-2,2-Difluorocyclopropylmethanamine: A Comprehensive Overview
1-(1,1-Difluoroethyl)-2,2-Difluorocyclopropylmethanamine, also known by its CAS registry number CAS No 2229632-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a cyclopropane ring substituted with fluorine atoms and an ethyl group containing additional fluorine substituents, making it a promising candidate for various chemical and biological studies.
The structural complexity of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine lies in its cyclopropane core, which is known for its strained geometry and reactivity. The presence of multiple fluorine atoms introduces unique electronic properties, enhancing the compound's stability and bioavailability. Recent studies have highlighted the potential of such fluorinated compounds in modulating receptor interactions and enzyme activities, making them valuable tools in medicinal chemistry.
One of the most notable aspects of CAS No 2229632-71-5 is its synthesis methodology. Researchers have developed efficient routes to construct this compound, leveraging advanced techniques such as Suzuki coupling and palladium-catalyzed cross-couplings. These methods not only ensure high yields but also pave the way for further functionalization of the molecule to explore its diverse applications.
In terms of pharmacological activity, 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets has been investigated using computational modeling and in vitro assays. Recent findings suggest that the compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes and disease states.
The fluorinated substituents on the cyclopropane ring play a crucial role in modulating the compound's pharmacokinetic properties. Fluorine's electronegativity enhances lipophilicity without significantly increasing molecular weight, making it an attractive feature for drug design. Moreover, the presence of fluorine atoms can also improve metabolic stability, reducing the likelihood of rapid elimination from the body.
From an environmental standpoint, the synthesis and application of CAS No 2229632-71-5 have been approached with sustainability in mind. Researchers are exploring green chemistry principles to minimize waste and energy consumption during production. This aligns with global efforts to develop eco-friendly chemical processes while maintaining high standards of safety and efficacy.
In conclusion, 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine, or CAS No 2229632-71-5, represents a cutting-edge compound with vast potential in both academic research and industrial applications. Its unique structure, coupled with advanced synthetic methods and promising pharmacological profiles, positions it as a key player in the ongoing quest for innovative therapeutic solutions.
2229632-71-5 (1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)